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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B1201431

For researchers, scientists, and professionals in drug development, the quality and reliability of
certified reference materials (CRMs) are paramount for ensuring the accuracy and validity of
analytical results. This guide provides a comparative overview of commercially available N-
Methylmescaline hydrochloride CRMs, detailing their specifications, and offering insights into
their analytical applications.

Comparison of N-Methylmescaline Hydrochloride
CRMs

Sourcing a reliable N-Methylmescaline hydrochloride CRM is crucial for a variety of research
and forensic applications. Below is a comparison of offerings from prominent suppliers. It is
important to note that while suppliers provide general specifications, detailed information is
typically found in the Certificate of Analysis (CoA) which should be requested for specific lot
numbers.
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BENGHE

Cayman LGC Bertin
Feature ) . CP Lab Safety
Chemical Standards Bioreagent
N-methyl
N-methyl N-methyl N-methyl )
) ) ) Mescaline
Product Name Mescaline Mescaline Mescaline ,
) ) ) (hydrochloride),
(hydrochloride) (hydrochloride) (hydrochloride) )
98%+ Purity
CAS Number 6308-81-2[1] 6308-81-2[2] 6308-81-2[3] 6308-81-2[4]
) Information not
Purity >98%][1][5] ) ) >98%(3] 98%+[4]
readily available
A crystalline A crystalline A crystalline B
Format ] ] ] Not specified
solid[1][5] solid[2] solid[3]
Molecular C12H19NOS3 C12H19NO3 C12H19NO3 - C12H20CINO3[4
Formula HCI[1] HCI[2] HCI[3] ]

Formula Weight

261.7 g/mol [1]

261.74 g/mol [2]

261.7 g/mol [3]

261.7451 g/mol
[4]

Certification

Analytical
Reference
Standard[1][3]

Distributes
Cayman
Chemical

product

Analytical
Reference
Standard[3]

Information not

readily available

Storage

-20°C[1][6]

Information not

readily available

Information not

readily available

Information not

readily available

Solubility

DMF: 0.5 mg/ml,
DMSO: 3 mg/ml,
Ethanol: 10

mg/ml, PBS (pH
7.2): 3 mg/ml[1]

Information not

readily available

Information not

readily available

Information not

readily available

Note: LGC Standards is a distributor for Cayman Chemical products, hence the specifications
are expected to be identical.[2] For all suppliers, it is recommended to obtain the lot-specific
Certificate of Analysis for detailed information on purity, uncertainty, and the analytical methods
used for certification.
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Experimental Protocols

Accurate quantification of N-Methylmescaline hydrochloride in biological matrices or for
purity assessment of the CRM itself requires robust analytical methods. Below is an example of
a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method that can be adapted
and validated for the analysis of N-Methylmescaline. This protocol is based on established
methods for the analysis of mescaline and related compounds.[7][8]

Exemplary LC-MS/MS Protocol for the Quantification of N-Methylmescaline
e Sample Preparation (from a biological matrix like plasma):

o To 100 pL of plasma sample, add an appropriate internal standard (e.g., N-
Methylmescaline-d3).

o Perform a protein precipitation by adding 300 pL of ice-cold acetonitrile.
o Vortex the mixture for 1 minute.
o Centrifuge at 14,000 x g for 10 minutes at 4°C.

o Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

o Reconstitute the residue in 100 pL of the mobile phase starting condition (e.g., 95% Mobile
Phase A).

e Liquid Chromatography (LC) Conditions:
o Column: A suitable C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.7 pum).
o Mobile Phase A: 0.1% formic acid in water.
o Mobile Phase B: 0.1% formic acid in acetonitrile.

o Gradient: A linear gradient starting from 5% B to 95% B over 8 minutes, followed by a 2-
minute hold at 95% B and a 3-minute re-equilibration at 5% B.
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o Flow Rate: 0.4 mL/min.
o Column Temperature: 40°C.

o Injection Volume: 5 pL.

e Tandem Mass Spectrometry (MS/MS) Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+).
o Multiple Reaction Monitoring (MRM) Transitions:

= N-Methylmescaline: Precursor ion (Q1) m/z 226.1 -> Product ion (Q3) m/z 181.1
(quantifier) and m/z 153.1 (qualifier).

» Internal Standard (N-Methylmescaline-d3): Precursor ion (Q1) m/z 229.1 -> Product ion
(Q3) m/z 184.1.

o Instrument Parameters: Optimize parameters such as declustering potential, collision
energy, and cell exit potential for maximum signal intensity.

Method Validation: This method should be validated according to relevant guidelines (e.g.,
FDA, EMA) for linearity, accuracy, precision, selectivity, and stability.

Visualizing Key Processes

To further aid researchers, the following diagrams illustrate important pathways and workflows
related to N-Methylmescaline and its analysis.

Simplified N-Methylmescaline Signaling Pathway
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Caption: Simplified signaling pathway of N-Methylmescaline.[9]

Typical Analytical Workflow for CRM Verification
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Caption: General workflow for using a CRM in an analytical setting.
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Logical Relationship in CRM Production
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Caption: Key stages in the production of a Certified Reference Material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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certified-reference-material-sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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